Cas no 1806583-80-1 (1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one
• CAS No: 1806583-80-1
• MF: C₉H₇Br₂FO
• MW: 309.957684755325
• CID: 4970716
• Update Time: 2025-10-20

1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one

• Inchi： 1S/C9H7Br2FO/c10-5-8(13)3-6-1-2-7(11)4-9(6)12/h1-2,4H,3,5H2
• InChI Key： QJCSJHUOLCORCG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one

Introduction to 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one (CAS No. 1806583-80-1)

1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one (CAS No. 1806583-80-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a bromine atom, a fluorine atom, and a ketone functional group. These features contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one is C₁₀H₇Br₂F O, and its molecular weight is 309.96 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, fluorination, and ketone formation. The precise control of these reactions is crucial for obtaining the desired product with high purity and yield.

In the context of pharmaceutical research, 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as an intermediate in the synthesis of antiviral, anticancer, and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful use of this compound in the synthesis of a series of novel antiviral agents with potent activity against influenza viruses.

The unique combination of bromine and fluorine atoms in 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one imparts specific properties that are advantageous for drug design. Bromine atoms can enhance the lipophilicity of molecules, facilitating their cellular uptake and distribution. Fluorine atoms, on the other hand, can improve metabolic stability and binding affinity to target proteins. These properties make 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one an attractive candidate for further exploration in drug discovery programs.

Beyond its pharmaceutical applications, 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one has also found use in other areas of chemistry. In materials science, it has been utilized as a precursor for the synthesis of functional polymers and coatings with enhanced thermal stability and mechanical strength. Additionally, its reactivity has been harnessed in organic synthesis to generate complex molecular architectures with potential applications in catalysis and sensing technologies.

The safety profile of 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one is an important consideration for both industrial and laboratory settings. While it is not classified as a hazardous material or controlled substance, appropriate handling procedures should be followed to ensure worker safety and environmental protection. This includes using personal protective equipment (PPE), maintaining proper ventilation, and adhering to standard operating procedures (SOPs) for chemical handling.

In conclusion, 1-Bromo-3-(4-bromo-2-fluorophenyl)propan-2-one (CAS No. 1806583-80-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique molecular structure and chemical properties make it an invaluable intermediate for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new applications and optimize its use in different contexts, further highlighting its importance in modern scientific endeavors.